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A deep dive into the solid-state architecture of spiro[4.4]nonane and spiro[3.3]heptane

dicarboxylic acid derivatives, offering insights for rational drug design and materials science.

In the realm of medicinal chemistry and materials science, the rigid, three-dimensional

frameworks of spirocyclic compounds present a compelling scaffold for the design of novel

molecules with precisely controlled spatial arrangements. The conformational rigidity and

unique topology of these systems can significantly influence their biological activity and

material properties. X-ray crystallography remains the gold standard for elucidating the precise

three-dimensional structure of these molecules, providing invaluable data on bond lengths,

bond angles, and intermolecular interactions that govern their solid-state behavior.

This guide provides a comparative analysis of the single-crystal X-ray crystallographic data for

two representative spirocyclic dicarboxylic acids: (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-

dicarboxylic acid and d-spiro[3.3]heptane-2,6-dicarboxylic acid. Through a detailed examination

of their crystal structures, we will explore the impact of the spirocyclic core on molecular

conformation and crystal packing, offering insights that can guide the design of future spiro-

based compounds.
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The Crystallographic Workflow: From Crystal to
Structure
The determination of a molecular structure through single-crystal X-ray diffraction is a

meticulous process that transforms a well-ordered crystal into a detailed three-dimensional

model of its constituent molecules. The causality behind each step is crucial for obtaining high-

quality, reliable data.

Crystal Growth Crystal Selection & MountingSlow Evaporation/Vapor Diffusion X-ray Data CollectionGoniometer Mounting Data Processing & ReductionDiffraction Pattern Generation Structure SolutionIntensity Integration Structure RefinementPhase Problem Solution Validation & AnalysisLeast-Squares Minimization
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Figure 1: A generalized workflow for single-crystal X-ray crystallographic analysis.

Experimental Protocol: A Step-by-Step Guide

Crystal Growth: High-quality single crystals are paramount. For small organic molecules like

the ones discussed, slow evaporation of a saturated solution is a common and effective

technique. The choice of solvent is critical; a solvent system in which the compound has

moderate solubility is ideal to promote slow, ordered crystal growth. For instance, single

crystals of (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid were successfully grown

from an ethyl acetate/hexane mixture[1][2].

Crystal Selection and Mounting: A suitable crystal, typically 0.1-0.3 mm in each dimension

and free of visible defects, is selected under a microscope. It is then mounted on a

goniometer head, often using a cryoprotectant oil to prevent degradation from the X-ray

beam and to allow for data collection at low temperatures, which minimizes thermal

vibrations and improves data quality.

X-ray Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a

monochromatic X-ray beam. As the crystal is rotated, a series of diffraction patterns are

collected on a detector. The angles and intensities of the diffracted X-ray beams are

recorded.
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Data Processing and Reduction: The raw diffraction images are processed to integrate the

intensities of each reflection and to apply corrections for experimental factors such as

absorption and crystal decay. This step yields a file containing the Miller indices (h,k,l) and

the intensity of each reflection.

Structure Solution: The "phase problem," a central challenge in crystallography, is tackled at

this stage. For small molecules, direct methods are often successful in determining the initial

phases of the structure factors, which allows for the calculation of an initial electron density

map.

Structure Refinement: The initial atomic model is refined against the experimental data using

least-squares methods. This iterative process adjusts atomic positions, and thermal

parameters to minimize the difference between the observed and calculated structure

factors.

Validation and Analysis: The final refined structure is validated to ensure its chemical and

crystallographic reasonability. This includes checking bond lengths, angles, and for any

unresolved electron density. The final structural data, including atomic coordinates and

crystallographic parameters, are then ready for detailed analysis.

Structural Analysis of (2R,3R)-1,4-
dioxaspiro[4.4]nonane-2,3-dicarboxylic acid
The crystal structure of (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid reveals a

fascinating interplay of intramolecular conformation and intermolecular hydrogen bonding.

Figure 2: Schematic representation of the molecular structure of a spiro[4.4]nonane

dicarboxylic acid derivative.

The molecule crystallizes in the monoclinic space group P2₁, with one molecule in the

asymmetric unit[1][2]. The two cyclopentane rings of the spiro[4.4]nonane core adopt a twisted

conformation, a common feature for five-membered rings that helps to alleviate torsional strain.

The carboxylic acid groups are positioned on adjacent carbons of one of the cyclopentane

rings.

Table 1: Crystallographic Data for (2R,3R)-1,4-dioxaspiro[4.4]nonane-2,3-dicarboxylic acid
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Parameter Value

Chemical Formula C₉H₁₂O₆

Formula Weight 216.19

Crystal System Monoclinic

Space Group P2₁

a (Å) 6.928(2)

b (Å) 8.486(3)

c (Å) 7.609(2)

β (°) 93.25(3)

Volume (Å³) 446.5(2)

Z 2

Density (calculated) (g/cm³) 1.607

Hydrogen Bonding Yes (Extensive network)

CCDC Number 1853435

Data obtained from Acta Crystallographica Section E[2]

A key feature of the crystal packing is the extensive network of intermolecular hydrogen bonds

formed between the carboxylic acid groups of adjacent molecules. This hydrogen bonding

network plays a crucial role in the formation of a stable, three-dimensional supramolecular

architecture.

Comparative Analysis: Spiro[4.4]nonane vs.
Spiro[3.3]heptane
To understand the influence of the spirocyclic core on the molecular structure, we compare the

crystallographic data of the spiro[4.4]nonane derivative with that of d-spiro[3.3]heptane-2,6-

dicarboxylic acid. The latter features a more strained spiro[3.3]heptane core composed of two

cyclobutane rings.
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Spiro[4.4]nonane Derivative

Spiro[3.3]heptane Derivative

Twisted Cyclopentane Rings Lower Ring Strain Flexible Conformation

Rigid Conformation

Impact on Crystal Packing

Puckered Cyclobutane Rings Higher Ring Strain
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Figure 3: Conformational differences between spiro[4.4]nonane and spiro[3.3]heptane

dicarboxylic acid derivatives.

The crystal structure of d-spiro[3.3]heptane-2,6-dicarboxylic acid reveals that the cyclobutane

rings are puckered, a necessity to relieve some of the inherent angle strain in a four-membered

ring. The increased ring strain in the spiro[3.3]heptane system leads to a more rigid overall

molecular conformation compared to the spiro[4.4]nonane derivative.

Table 2: Comparison of Key Crystallographic Parameters

Parameter
(2R,3R)-1,4-
dioxaspiro[4.4]nonane-2,3-
dicarboxylic acid

d-spiro[3.3]heptane-2,6-
dicarboxylic acid

Crystal System Monoclinic Monoclinic

Space Group P2₁ C2

Ring Conformation Twisted Puckered

Molecular Rigidity More Flexible More Rigid

Intermolecular Interactions
Dominated by COOH

hydrogen bonding

Dominated by COOH

hydrogen bonding
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This comparison highlights how the nature of the spirocyclic core directly influences the

conformational flexibility of the molecule, which in turn can affect its ability to interact with

biological targets or to self-assemble into specific crystalline architectures.

Conclusion
The X-ray crystallographic analysis of spirocyclic carboxylic acids provides fundamental

insights into their three-dimensional structure and solid-state behavior. The comparison

between a spiro[4.4]nonane and a spiro[3.3]heptane derivative clearly demonstrates the impact

of ring size and inherent strain on molecular conformation. This detailed structural information

is invaluable for researchers in drug discovery and materials science, enabling the rational

design of new spirocyclic molecules with tailored properties. The extensive hydrogen-bonding

networks observed in both structures also underscore the importance of these non-covalent

interactions in directing crystal packing and influencing physical properties such as solubility

and melting point.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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